molecular formula C13H21BrN2O2S B255359 4-bromo-N-[3-(diethylamino)propyl]benzenesulfonamide

4-bromo-N-[3-(diethylamino)propyl]benzenesulfonamide

Cat. No. B255359
M. Wt: 349.29 g/mol
InChI Key: OOJWIVIRHRJOCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-N-[3-(diethylamino)propyl]benzenesulfonamide, commonly known as BDBES, is a chemical compound that belongs to the class of sulfonamides. It is a white crystalline powder that is soluble in water, ethanol, and acetone. BDBES has been widely used in scientific research for its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of BDBES is not fully understood, but it is believed to involve the inhibition of enzymes such as carbonic anhydrase and the modulation of ion channels such as the voltage-gated potassium channel.
Biochemical and Physiological Effects
BDBES has been shown to have various biochemical and physiological effects in different organisms. In humans, BDBES has been found to inhibit the growth of cancer cells and reduce inflammation. In plants, BDBES has been shown to enhance root growth and increase the resistance to abiotic stress such as drought and salinity.

Advantages and Limitations for Lab Experiments

BDBES has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, BDBES also has some limitations, such as its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research on BDBES. One potential direction is the development of BDBES-based therapeutics for the treatment of cancer and other diseases. Another direction is the investigation of the potential use of BDBES as a plant growth regulator and pesticide. Additionally, the synthesis of novel materials using BDBES as a precursor is an exciting area of research that holds promise for various applications.

Synthesis Methods

BDBES can be synthesized through a multi-step process that involves the reaction of 4-bromoaniline with diethylamine and propylene oxide to form 4-bromo-N-(diethylamino)propylaniline. The intermediate product is then reacted with sulfuryl chloride to form BDBES.

Scientific Research Applications

BDBES has been extensively used in scientific research for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, BDBES has been studied for its potential use as a therapeutic agent for various diseases such as cancer, diabetes, and inflammation. In agriculture, BDBES has been investigated for its potential use as a plant growth regulator and pesticide. In materials science, BDBES has been studied for its potential use as a precursor for the synthesis of novel materials.

properties

Product Name

4-bromo-N-[3-(diethylamino)propyl]benzenesulfonamide

Molecular Formula

C13H21BrN2O2S

Molecular Weight

349.29 g/mol

IUPAC Name

4-bromo-N-[3-(diethylamino)propyl]benzenesulfonamide

InChI

InChI=1S/C13H21BrN2O2S/c1-3-16(4-2)11-5-10-15-19(17,18)13-8-6-12(14)7-9-13/h6-9,15H,3-5,10-11H2,1-2H3

InChI Key

OOJWIVIRHRJOCU-UHFFFAOYSA-N

SMILES

CCN(CC)CCCNS(=O)(=O)C1=CC=C(C=C1)Br

Canonical SMILES

CCN(CC)CCCNS(=O)(=O)C1=CC=C(C=C1)Br

Origin of Product

United States

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